Cas no 1011731-99-9 (N,N,2-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

N,N,2-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage compared to free boronic acids, while the benzamide scaffold provides versatility in pharmaceutical and materials science applications. The compound's sterically hindered structure improves selectivity in coupling reactions, and its crystalline nature facilitates purification. It is particularly useful in synthesizing complex biaryl structures, making it valuable for drug discovery and organic electronic material development. The presence of methyl substituents on the amide nitrogen further enhances solubility in common organic solvents.

N,N,2-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide structure

1011731-99-9 structure

Product Name:N,N,2-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

CAS No:1011731-99-9

MF:C₁₆H₂₄BNO₃

MW:289.1777

MDL:MFCD18732734

CID:2127284

PubChem ID:59392606

Update Time:2025-05-28

N,N,2-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- N,N,2-trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- 2,n,n-trimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
- MFCD18732734
- 1011731-99-9
- N,N,2-Trimethylbenzamide-4-boronic acid pinacol ester
- AS-72894
- CS-0143790
- SY264607
- AKOS037647226
- SCHEMBL2799366
- DB-343651
- A1-10497
- N,N,2-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- MDL： MFCD18732734
- Inchi： 1S/C16H24BNO3/c1-11-10-12(8-9-13(11)14(19)18(6)7)17-20-15(2,3)16(4,5)21-17/h8-10H,1-7H3
- InChI Key： CCVQRQAYAOUDGP-UHFFFAOYSA-N
- SMILES： O1B(C2C([H])=C([H])C(C(N(C([H])([H])[H])C([H])([H])[H])=O)=C(C([H])([H])[H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 289.1849238g/mol
Monoisotopic Mass: 289.1849238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.8

N,N,2-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Pricemore >>

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